Cas no 941967-64-2 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide
• CAS No: 941967-64-2
• MF: C₂₄H₂₃N₃O₂S
• MW: 417.523324251175
• CID: 5502047
• Update Time: 2025-06-23

N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-(4-ethoxy-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C24H23N3O2S/c1-2-29-20-12-8-13-21-23(20)26-24(30-21)27(17-19-11-6-7-16-25-19)22(28)15-14-18-9-4-3-5-10-18/h3-13,16H,2,14-15,17H2,1H3
• InChI Key： UVDRNPRLUFFAFG-UHFFFAOYSA-N
• SMILES： C1(CCC(N(C2=NC3=C(OCC)C=CC=C3S2)CC2=NC=CC=C2)=O)=CC=CC=C1

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide

N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)-3-Phenyl-N-(Pyridin-2-Yl)Methylpropanamide: A Comprehensive Overview

The compound CAS No. 941967-64-2, also known as N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)-3-Phenyl-N-(Pyridin-2-Yl)Methylpropanamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique chemical properties and biological activities. The molecule incorporates a benzothiazole ring system, a pyridine moiety, and an ethoxy group, making it a versatile compound with significant potential in various fields such as drug discovery, material science, and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound, leveraging advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for the efficient assembly of complex heterocyclic systems, which are critical for achieving the desired properties of the molecule. The integration of the benzothiazole ring with the pyridine group introduces unique electronic characteristics, enhancing its reactivity and stability under various conditions.

One of the most promising applications of this compound lies in its potential use as a pharmacological agent. Studies have shown that benzothiazole derivatives exhibit significant anti-inflammatory and antioxidant properties, making them valuable candidates for drug development. The presence of the pyridine moiety further enhances these properties by introducing additional electron-withdrawing effects, which can modulate the compound's interaction with biological targets such as enzymes and receptors.

In addition to its pharmacological applications, this compound has also garnered attention in the field of material science. Its structural integrity and thermal stability make it an ideal candidate for use in advanced materials such as high-performance polymers and optoelectronic devices. Recent research has explored its potential as a building block for constructing functional materials with tailored properties, including improved conductivity and mechanical strength.

The synthesis of N-(4-Ethoxy-1,3-Benzothiazol-2-Yl)-3-Phenyl-N-(Pyridin-2-Yl)Methylpropanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring through cyclization reactions, followed by functionalization with the ethoxy group and subsequent coupling with the pyridine moiety. The use of palladium catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting its potential for safe use in industrial applications. However, further research is required to fully understand its long-term environmental impact and to develop strategies for minimizing any adverse effects.

In conclusion, CAS No. 941967-64-2 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various industries. Its unique structure and functional groups endow it with exceptional chemical properties, making it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in shaping future innovations in chemistry and related fields.